Cas no 738580-15-9 (9H-FLUORENE, 2,7-DIBROMO-9-(1-HEXYLHEPTYLIDENE)-)

• Product Name: 9H-FLUORENE, 2,7-DIBROMO-9-(1-HEXYLHEPTYLIDENE)-
• CAS No: 738580-15-9
• MF: C₂₆H₃₂Br₂
• MW: 504.340286254883
• CID: 3332845
• PubChem ID: 12151615
• Update Time: 2025-11-02

9H-FLUORENE, 2,7-DIBROMO-9-(1-HEXYLHEPTYLIDENE)- Chemical and Physical Properties

Names and Identifiers

• 9H-FLUORENE, 2,7-DIBROMO-9-(1-HEXYLHEPTYLIDENE)-
• 2,7-Dibromo-9-(tridecan-7-ylidene)-9H-fluorene
• 2,7-dibromo-9-(bishexyl-methylene)fluorene
• SCHEMBL4215518
• DB-216777
• G68546
• CS-0435308
• 738580-15-9
• UPLNKAHTAVYBRM-UHFFFAOYSA-N

• Inchi： 1S/C26H32Br2/c1-3-5-7-9-11-19(12-10-8-6-4-2)26-24-17-20(27)13-15-22(24)23-16-14-21(28)18-25(23)26/h13-18H,3-12H2,1-2H3
• InChI Key： UPLNKAHTAVYBRM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC(=CC=3/C(/C=2C=1)=C(/CCCCCC)\CCCCCC)Br

Computed Properties

• Exact Mass: 504.08503g/mol
• Monoisotopic Mass: 502.08708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 9H-FLUORENE, 2,7-DIBROMO-9-(1-HEXYLHEPTYLIDENE)-

Exploring the Unique Properties and Applications of 9H-FLUORENE, 2,7-DIBROMO-9-(1-HEXYLHEPTYLIDENE)- (CAS No. 738580-15-9)

The chemical compound 9H-FLUORENE, 2,7-DIBROMO-9-(1-HEXYLHEPTYLIDENE)- (CAS No. 738580-15-9) is a specialized derivative of fluorene, a polycyclic aromatic hydrocarbon. This compound has garnered significant attention in both academic and industrial research due to its unique structural features and potential applications in advanced materials. With the increasing demand for organic electronic materials and fluorene derivatives, this compound stands out as a promising candidate for next-generation technologies.

One of the most notable characteristics of 9H-FLUORENE, 2,7-DIBROMO-9-(1-HEXYLHEPTYLIDENE)- is its molecular structure, which incorporates bromine atoms at the 2 and 7 positions and a hexylheptylidene group at the 9 position. This modification enhances its solubility in organic solvents, making it easier to process in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are particularly interested in how these structural attributes influence the compound's optical properties and charge transport capabilities.

In recent years, the push toward sustainable energy solutions has driven interest in materials like 9H-FLUORENE, 2,7-DIBROMO-9-(1-HEXYLHEPTYLIDENE)-. Its potential use in organic solar cells aligns with global trends toward renewable energy. Additionally, its compatibility with flexible electronics makes it a strong contender for wearable technology and foldable displays, areas that are rapidly expanding in consumer markets.

The synthesis of 9H-FLUORENE, 2,7-DIBROMO-9-(1-HEXYLHEPTYLIDENE)- typically involves multi-step organic reactions, including bromination and alkylation processes. These methods are well-documented in scientific literature, ensuring reproducibility for industrial-scale production. The compound's stability under various environmental conditions further enhances its appeal for long-term applications in electronic devices and material science.

Another area of exploration for this compound is its role in fluorescence-based sensors. Given its aromatic core and bromine substituents, it exhibits strong fluorescence under UV light, which can be fine-tuned for specific detection purposes. This makes it valuable in environmental monitoring and biomedical diagnostics, where sensitive and selective detection is crucial.

Market trends indicate a growing demand for high-performance organic materials, and 9H-FLUORENE, 2,7-DIBROMO-9-(1-HEXYLHEPTYLIDENE)- is well-positioned to meet this need. Its versatility in applications ranging from optoelectronics to sensor technology underscores its importance in modern chemistry. As research continues, we can expect further innovations leveraging this compound's unique properties.

For researchers and industry professionals seeking reliable sources of 9H-FLUORENE, 2,7-DIBROMO-9-(1-HEXYLHEPTYLIDENE)-, it is essential to partner with suppliers who adhere to stringent quality control measures. Proper handling and storage are also critical to maintaining the compound's integrity, especially for applications requiring high purity levels.

In summary, 9H-FLUORENE, 2,7-DIBROMO-9-(1-HEXYLHEPTYLIDENE)- (CAS No. 738580-15-9) represents a fascinating intersection of chemistry and technology. Its adaptability to cutting-edge applications ensures its relevance in an ever-evolving scientific landscape. Whether for advanced materials or energy-efficient devices, this compound continues to inspire innovation across multiple disciplines.